Cas no 55881-98-6 (2(3H)-Furanone, dihydro-4-pentyl-)

• Product Name: 2(3H)-Furanone, dihydro-4-pentyl-
• CAS No: 55881-98-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 350366
• PubChem ID: 14377520
• Update Time: 2025-04-19

2(3H)-Furanone, dihydro-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-4-pentyl-
• 4-pentyloxolan-2-one
• DTXSID60559569
• SCHEMBL8710704
• 55881-98-6

• Inchi： 1S/C9H16O2/c1-2-3-4-5-8-6-9(10)11-7-8/h8H,2-7H2,1H3
• InChI Key： KLOKEKBLBOCWBE-UHFFFAOYSA-N
• SMILES： O1C(CC(C1)CCCCC)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones